Cas no 1228565-84-1 (Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid)
Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid
- (2S)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(4-BROMOPHENYL)ACETIC ACID
- Benzeneacetic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αS)-
- (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid
- (2S)-2-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
- Boc-(S)-2-amino-2-(4-bromophenyl)aceticacid
- MFCD07371737
- CS-0376012
- N14214
- (S)-(4-bromophenyl)[(tert-butoxycarbonyl)amino]acetic acid
- SCHEMBL24516267
- 1228565-84-1
- N-Boc-(S)-4-bromophenylglycine
-
- MDL: MFCD07371737
- Inchi: 1S/C13H16BrNO4/c1-12(2,3)19-11(18)13(15,10(16)17)8-4-6-9(14)7-5-8/h4-7H,15H2,1-3H3,(H,16,17)/t13-/m0/s1
- InChI Key: BHTBJRMMAJAAKB-ZDUSSCGKSA-N
- SMILES: C(O)(=O)[C@@](C(OC(C)(C)C)=O)(N)C1=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 329.02627g/mol
- Monoisotopic Mass: 329.02627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.443±0.06 g/cm3(Predicted)
- Boiling Point: 465.1±40.0 °C(Predicted)
- pka: 3.38±0.10(Predicted)
Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01DE9K-100mg |
(S)-2-(4-Bromophenyl)-2-((Tert-Butoxycarbonyl)Amino)Acetic Acid |
1228565-84-1 | 97% | 100mg |
$66.00 | 2025-03-06 | |
| Aaron | AR01DE9K-250mg |
(S)-2-(4-Bromophenyl)-2-((Tert-Butoxycarbonyl)Amino)Acetic Acid |
1228565-84-1 | 97% | 250mg |
$109.00 | 2025-03-06 | |
| Aaron | AR01DE9K-500mg |
(S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid |
1228565-84-1 | 97% | 500mg |
$145.00 | 2025-02-11 | |
| Aaron | AR01DE9K-1g |
(S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid |
1228565-84-1 | 97% | 1g |
$214.00 | 2025-02-11 | |
| Aaron | AR01DE9K-5g |
(S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid |
1228565-84-1 | 97% | 5g |
$630.00 | 2025-02-11 | |
| 1PlusChem | 1P01DE18-500mg |
(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid |
1228565-84-1 | 97% | 500mg |
$135.00 | 2023-12-25 | |
| 1PlusChem | 1P01DE18-1g |
(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid |
1228565-84-1 | 97% | 1g |
$192.00 | 2023-12-25 | |
| 1PlusChem | 1P01DE18-5g |
(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid |
1228565-84-1 | 97% | 5g |
$551.00 | 2023-12-25 | |
| A2B Chem LLC | AX03532-500mg |
(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid |
1228565-84-1 | 97% | 500mg |
$218.00 | 2024-04-20 | |
| A2B Chem LLC | AX03532-1g |
(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid |
1228565-84-1 | 97% | 1g |
$304.00 | 2024-04-20 |
Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid
Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid (CAS No: 1228565-84-1) in Modern Chemical Biology and Medicinal Chemistry
Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid, with the CAS number 1228565-84-1, is a significant compound in the realm of chemical biology and medicinal chemistry. This chiral amino acid derivative has garnered considerable attention due to its versatile applications in drug development, enzyme inhibition, and synthetic chemistry. The compound's unique structural features, including the presence of a protecting group (Boc) and a stereogenic center at the α-carbon, make it a valuable building block for constructing complex molecules.
TheBoc (tert-butoxycarbonyl) group in the molecule serves as an effective protecting group for the amine functionality, allowing for selective modifications and facilitating synthetic pathways. This protective feature is particularly crucial in multi-step syntheses where the amine group needs to be introduced or removed at specific stages. TheS-configuration of the stereogenic center ensures that the compound maintains a specific three-dimensional arrangement, which is often critical for biological activity and receptor binding.
The4-bromophenyl moiety attached to the α-carbon introduces a halogenated aromatic ring, which can serve as a handle for further functionalization or as part of a pharmacophore in drug design. Halogenated aromatic compounds are widely recognized for their enhanced bioavailability and metabolic stability, making them attractive candidates for medicinal chemistry applications. The combination of these structural elements makesBoc-(S)-2-amino-2-(4-bromophenyl)acetic acid a versatile intermediate in the synthesis of various bioactive molecules.
In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. TheS-enantiomer of this compound has shown promise in preliminary studies as a potential scaffold for neuroprotective agents. Research indicates that compounds with similar structural motifs may interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative processes. For instance, studies on analogs of this compound have suggested their potential role in modulating glutamate receptor activity, which is implicated in conditions such as Alzheimer's disease and Parkinson's disease.
The4-bromophenyl group also provides opportunities for further derivatization to explore different pharmacological profiles. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce various substituents into the aromatic ring, leading to novel derivatives with enhanced biological activity. These modifications are often guided by structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic properties.
Another area whereBoc-(S)-2-amino-2-(4-bromophenyl)acetic acid finds utility is in the synthesis of peptidomimetics. Peptides are crucial biomolecules involved in numerous physiological processes, but their use as therapeutics is often limited by issues such as poor bioavailability and rapid degradation. Peptidomimetics mimic the bioactivity of peptides but with improved stability and pharmacokinetic properties. The compound serves as an excellent starting material for constructing peptidomimetic cores, particularly when combined with solid-phase peptide synthesis (SPPS) techniques.
The protective groupBoc allows for orthogonal functionalization strategies during peptide synthesis, ensuring that reactive sites such as carboxylic acids or hydroxyl groups remain protected until the final stages of synthesis. This flexibility is essential for constructing complex peptidomimetics that require multiple steps and careful control over reaction conditions. Additionally, the presence of theS-configuration ensures that any resulting peptidomimetics retain chirality, which is often critical for biological activity.
In conclusion, Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid (CAS No: 1228565-84-1) is a multifaceted compound with significant applications in chemical biology and medicinal chemistry. Its unique structural features make it a valuable intermediate for drug development, enzyme inhibition studies, and synthetic chemistry endeavors. The ongoing research into its derivatives and applications underscores its importance in advancing therapeutic strategies against various diseases.
1228565-84-1 (Boc-(S)-2-amino-2-(4-bromophenyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)